4-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}-1,2-dihydrophthalazin-1-one

• IUPAC Name: 4-[4-(5-methoxypyrimidin-2-yl)oxypiperidine-1-carbonyl]-2H-phthalazin-1-one
• InChI: InChI=1S/C19H19N5O4/c1-27-13-10-20-19(21-11-13)28-12-6-8-24(9-7-12)18(26)16-14-4-2-3-5-15(14)17(25)23-22-16/h2-5,10-12H,6-9H2,1H3,(H,23,25)
• InChI Key: IZQATWPSUFXKET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)OC2CCN(CC2)C(=O)C3=NNC(=O)C4=CC=CC=C43
• Molecular Formula: C19H19N5O4
• Molecular Weight: 381.4 g/mol

Description

The compound “4-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}-1,2-dihydrophthalazin-1-one” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Synthesis Analysis

The synthesis of similar compounds often involves the use of nitrogen heterocycles, such as pyrrolidine. Pyrrolidine is a five-membered ring used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The synthesis of these compounds often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound likely involves a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The structure also likely includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds often involve aza-Cope/Mannich reactions. These reactions are used to construct complex organic molecules from simpler precursors.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not available from the current information.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information.

Future Directions

The future directions for research on this compound could involve further investigation into its synthesis, molecular structure, and potential uses. This could include exploring its potential as a drug candidate.

Mechanism of Action

Target of Action

The primary target of this compound is Nitric oxide synthase, inducible (iNOS) . iNOS is an enzyme that produces nitric oxide (NO), a key molecule involved in immune response and inflammation.

Mode of Action

This could lead to changes in immune response and inflammation .

Biochemical Pathways

The compound likely affects the nitric oxide synthase pathway , given its target. This pathway is crucial for the production of NO, which plays a role in various physiological processes, including vasodilation, immune response, and neurotransmission .

Result of Action

The molecular and cellular effects of this compound’s action are likely tied to its influence on NO production. By interacting with iNOS, the compound could potentially modulate immune response and inflammation .